Cas no 2109915-34-4 (ethyl 1-(trifluoromethyl)-1H-imidazole-2-carboxylate)

• Product Name: ethyl 1-(trifluoromethyl)-1H-imidazole-2-carboxylate
• CAS No: 2109915-34-4
• MF: C₇H₇F₃N₂O₂
• MW: 208.137892007828
• CID: 5619907
• PubChem ID: 165457823
• Update Time: 2025-05-19

ethyl 1-(trifluoromethyl)-1H-imidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2109915-34-4
• ethyl 1-(trifluoromethyl)-1H-imidazole-2-carboxylate
• EN300-28380766

• Inchi： 1S/C7H7F3N2O2/c1-2-14-6(13)5-11-3-4-12(5)7(8,9)10/h3-4H,2H2,1H3
• InChI Key： FDSYMHWNBRPNFS-UHFFFAOYSA-N
• SMILES： FC(N1C=CN=C1C(=O)OCC)(F)F

Computed Properties

• Exact Mass: 208.04596196g/mol
• Monoisotopic Mass: 208.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.1Ų

Additional information on ethyl 1-(trifluoromethyl)-1H-imidazole-2-carboxylate

Professional Introduction to Ethyl 1-(trifluoromethyl)-1H-imidazole-2-carboxylate (CAS No. 2109915-34-4)

Ethyl 1-(trifluoromethyl)-1H-imidazole-2-carboxylate, with the CAS number 2109915-34-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group in its molecular structure enhances its pharmacological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The trifluoromethyl group is a crucial functional moiety in drug design due to its ability to modulate the metabolic stability, lipophilicity, and binding affinity of molecules. In the context of Ethyl 1-(trifluoromethyl)-1H-imidazole-2-carboxylate, this group contributes to the compound's resistance to metabolic degradation, thereby extending its half-life in biological systems. This characteristic is particularly advantageous in the development of long-acting drugs that require sustained therapeutic effects.

Furthermore, the imidazole ring in Ethyl 1-(trifluoromethyl)-1H-imidazole-2-carboxylate is a well-known pharmacophore that interacts with various biological targets. Imidazole derivatives have been extensively studied for their potential applications in treating a wide range of diseases, including infections, cancer, and neurological disorders. The combination of the trifluoromethyl group and the imidazole core makes this compound a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing novel imidazole-based compounds with enhanced pharmacological properties. Ethyl 1-(trifluoromethyl)-1H-imidazole-2-carboxylate has been identified as a key intermediate in the synthesis of several lead compounds that exhibit significant biological activity. For instance, studies have shown that derivatives of this compound exhibit potent antimicrobial and anti-inflammatory properties, making them attractive candidates for therapeutic development.

The synthesis of Ethyl 1-(trifluoromethyl)-1H-imidazole-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoromethyl group is typically achieved through fluorination reactions, which can be performed using various fluorinating agents such as trifluoromethanesulfonic anhydride or diethylaminosulfur trifluoride. These reactions often require specialized equipment and expertise to ensure high yields and purity of the final product.

The pharmaceutical industry has shown considerable interest in Ethyl 1-(trifluoromethyl)-1H-imidazole-2-carboxylate due to its versatility as a building block for more complex drug molecules. Researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in cancer progression and inflammation. Additionally, its structural features make it a suitable candidate for designing molecules with improved solubility and bioavailability.

The chemical properties of Ethyl 1-(trifluoromethyl)-1H-imidazole-2-carboxylate also make it an attractive candidate for use in material science applications. The presence of both polar and non-polar functional groups allows for interactions with a wide range of materials, making it useful in the development of new polymers and coatings. These applications are particularly relevant in industries where surface properties and material stability are critical.

In conclusion, Ethyl 1-(trifluoromethyl)-1H-imidazole-2-carboxylate (CAS No. 2109915-34-4) is a multifaceted compound with significant potential in pharmaceutical and material science research. Its unique structural features, including the presence of a trifluoromethyl group and an imidazole ring, make it a valuable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. As research continues to uncover new uses for this compound, its importance in advancing drug discovery and material innovation is likely to grow even further.